3,4-Dichlorophenylcyanamide

• CAS RN: 18995-48-7
• Molecular Formula: C7H4Cl2N2
• Molecular Weight: 187.02 g/mol
• IUPAC Name: (3,4-dichlorophenyl)cyanamide
• InChI: InChI=1S/C7H4Cl2N2/c8-6-2-1-5(11-4-10)3-7(6)9/h1-3,11H
• InChI Key: VGQKZVPHFLOGTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC#N)Cl)Cl

Description

3,4-Dichlorophenylcyanamide is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

16.2 g (0.1 mole) of 3,4-dichloroaniline were dissolved in 278 g of 64% strength acetic acid; 6.1 ml (0.12 mole) of cyanogen chloride were added at 10° C. and 22 g (0.11 mole) of 20% strength NaOH solution were then added dropwise slowly, with stirring. The mixture was stirred for a further 2 hours at room temperature and filtered with suction, and the filter residue was washed with water and dried. This gave 15 g (≅80% of theory) of 3,4-dichlorophenyl cyanamide which gave a clear solution in 2N NaOH and was homogeneous according to examination by thin layer chromatography.

Synthesis routes and methods II

Procedure details

6.1 ml (0.12 mole) of cyanogen chloride were added, at a temperature below 10° C., to 16.3 g (0.1 mole) of 3,4-dichloroaniline in 150 ml of ethanol and 40 g of 50% strength acetic acid. 110 ml of 1N NaOH solution was then added dropwise. The mixture was stirred for a further hour and concentrated under a water pump vacuum until a bath temperature of 30° C. had been reached, and the residue was washed with water. 17.8 g (≅95% of theory) of 3,4-dichlorophenyl cyanamide were obtained. The substance was homogeneous according to examination by thin layer chromatography and gave a clear solution in 2N NaOH.